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The table below summarizes the quantitative data on Q203 potency from key studies.

MIC₅₀ Value
(nM)

Experimental Context & Notes
Source
Citation

1.5 nM Growth inhibition assay; Mean value reported for H37Rv among
several clinical isolates.

[1]

10 nM Growth inhibition assay; MIC decreased to 1.25 nM when
combined with a cytochrome bd inhibitor.

[2]

Low nanomolar
range

In vitro activity in cultured broth medium and inside macrophages. [3]

Mechanism of Action and Respiratory Pathway

Q203 inhibits the cytochrome bc₁:aa₃ complex, a key branch of the mycobacterial electron transport chain

(ETC) essential for energy production [4] [1] [3]. M. tuberculosis possesses a flexible ETC with a second,

alternative terminal oxidase called cytochrome bd. When the cytochrome bc₁:aa₃ complex is inhibited by

Q203, the bacterium can reroute electrons through the cytochrome bd oxidase to maintain respiration and
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viability, which explains the bacteriostatic nature of Q203 when used alone [4] [1] [5]. The following

diagram illustrates this pathway and the site of Q203 inhibition.
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Diagram of Q203 inhibiting the cytochrome bc₁:aa₃ complex in the M. tuberculosis electron transport chain.

Key Experimental Protocols

The potency of Q203 is typically established through a combination of biochemical and whole-cell assays.

Resazurin Microtiter Assay (REMA): This common method determines the Minimum Inhibitory
Concentration (MIC) in liquid culture. Briefly, a logarithmic-phase M. tuberculosis H37Rv culture is
diluted and incubated in 7H9 broth with serial dilutions of Q203 in a 96-well plate. After 7-10 days of

incubation, resazurin solution is added. A color change from blue to pink indicates bacterial metabolic
activity, and the MIC₅₀ or MIC₉₀ is the lowest drug concentration that prevents this color change [2].

Extracellular Flux Analysis: This technique measures the Oxygen Consumption Rate (OCR) of
live bacteria in real-time. M. tuberculosis is treated with Q203 in a specialized instrument plate. A

sharp drop in OCR upon drug addition indicates direct inhibition of the ETC. Intriguingly, studies show
that OCR can increase after Q203 treatment, which is interpreted as the bacteria rerouting electron

flow and increasing metabolic activity to compensate for the inhibition [4].
Inverted Membrane Vesicle (IMV) Assays: IMVs are prepared from disrupted M. tuberculosis cells.

The effect of Q203 on its specific target is measured by adding NADH and monitoring oxygen
consumption or ATP production. These assays confirm that Q203 directly inhibits the cytochrome bc₁
complex without disrupting the proton gradient, distinguishing it from uncouplers [4] [2].
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Clinical Development and Therapeutic Potential

Q203, now known as Telacebec, has progressed to clinical trials. A Phase 1b study demonstrated that

multiple oral doses up to 320 mg daily for 14 days were safe and well-tolerated in healthy adult subjects,

achieving plasma exposures consistent with its potent MIC [3]. The primary therapeutic strategy involves

combination therapy, as Q203 is bacteriostatic when used alone but shows synergistic bactericidal activity

when combined with other agents that target the ETC, such as bedaquiline (BDQ) or inhibitors of the

alternative cytochrome bd oxidase [4] [2] [1]. Furthermore, host immunity can influence efficacy; the acidic

environment within IFNγ-activated macrophages inhibits the cytochrome bc₁:aa₃ complex, making the

bacterium more dependent on the cytochrome bd oxidase and thereby increasing its susceptibility to Q203

[5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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